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This guide is designed for researchers and scientists in the field of drug development and other
advanced technology sectors who utilize copper electroplating. As a Senior Application
Scientist, this document synthesizes technical data and field-proven insights to help you
navigate the complexities of Bis-(sodium sulfopropyl)-disulfide (SPS) degradation in your
electroplating baths.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role and behavior of SPS in
copper electroplating.

What is Bis-(sodium sulfopropyl)-disulfide (SPS) and
what is its primary function in a copper electroplating
bath?

Bis-(sodium sulfopropyl)-disulfide, commonly abbreviated as SPS, is a critical organic
additive in modern acidic copper electroplating baths.[1][2][3] Its primary role is that of an
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accelerator or brightener.[2][3] SPS refines the crystal structure of the deposited copper,
resulting in a smooth, bright, and ductile copper layer.[2][3] It also enhances the current density,
which allows for faster and more efficient plating.[2] In advanced applications like the
damascene process for semiconductor manufacturing, SPS is essential for achieving "bottom-
up" or "superconformal” filling of fine trenches and vias without voids.[1]

What are the main degradation products of SPS in a
copper electroplating bath?

SPS undergoes both chemical and electrochemical degradation in a copper plating bath.[4][5]
The primary degradation products are:

o 3-mercapto-1-propane sulfonic acid (MPS or MPSA): This is formed by the cleavage of the
disulfide bond in the SPS molecule.[5][6] MPS is a highly active species and is considered
by some to be the actual accelerator in the plating process.[6]

e 1,3-propane disulfonic acid (PDS): This is a more stable and less active byproduct that forms
through the oxidation of SPS and MPS.[5][7][8] Unlike MPS, PDS tends to accumulate in the
plating bath over time.[5][7]

What factors contribute to the degradation of SPS?

Several factors can accelerate the degradation of SPS in a copper electroplating bath:

o Electrochemical Reactions: SPS can be electrochemically cleaved at the cathode to form
MPS.[6] It can also be oxidized at the anode, particularly insoluble anodes, to form PDS.[7]

» Presence of Oxygen: Dissolved oxygen in the bath can accelerate the chemical oxidation of
SPS and MPS.[4]

« Interaction with Copper lons: The presence of cupric ions (Cu?*) can facilitate the
dimerization of MPS back into SPS, but also contribute to the formation of PDS.[5][9]

» Bath Aging and Contamination: Over time, the accumulation of degradation byproducts and
other contaminants can alter the bath chemistry and affect the stability of SPS.[8][9]
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How does the degradation of SPS affect the copper
electroplating process?

The degradation of SPS and the accumulation of its byproducts can have several detrimental
effects on the plating process:

e Reduced Acceleration and Brightening: As SPS is consumed and converted to the less
active PDS, the brightening and accelerating effects are diminished.[5][7] This can lead to
dull or uneven copper deposits.[10]

» Deterioration of Feature Filling: The accumulation of PDS has been shown to compromise
the "bottom-up" filling performance in fine features, potentially leading to voids and other
defects in semiconductor applications.[7]

» Shift in Plating Performance: The changing ratio of SPS to its degradation products alters the
delicate balance of the additive package, leading to inconsistent plating results.[8]

« Interference with Bath Analysis: The presence of electrochemically active breakdown
products like MPS can interfere with analytical techniques such as Cyclic Voltammetric
Stripping (CVS), making it difficult to accurately determine the concentration of the primary
additives.[11]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues
related to SPS degradation in copper electroplating baths.

Issue 1: Dull or Matte Copper Deposits

Possible Cause: A decrease in the effective concentration of the accelerator (SPS and MPS)
due to degradation and conversion to the less active PDS.[10]

Troubleshooting Steps:

e Analyze the Bath: Use Cyclic Voltammetric Stripping (CVS) to determine the concentration of
the accelerator. A decrease in the stripping peak area can indicate a depletion of the active
species.[4]
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« Inspect for Signs of Excessive Oxidation: Check for an unusually high concentration of
dissolved oxygen or signs of anode passivation.

» Replenish the Brightener: Based on the CVS analysis, make a small, controlled addition of
the SPS-containing brightener.

o Perform a Hull Cell Test: A Hull cell test can visually confirm the effectiveness of the
brightener addition and help optimize the concentration.

» Consider a Carbon Treatment: If the bath is aged, a carbon treatment can help remove
accumulated organic contaminants, including some degradation products, but be aware that
this will also remove the active additives which will then need to be replenished.[12]

Issue 2: Poor "Bottom-Up" Filling and Void Formation in
Fine Features

Possible Cause: Accumulation of 1,3-propane disulfonic acid (PDS), which has been shown to
compromise via filling performance.[7] This is often coupled with a depletion of the active SPS
concentration.[5]

Troubleshooting Steps:

e Quantify PDS (if possible): Advanced analytical techniques like mass spectrometry or high-
performance liquid chromatography (HPLC) can be used to quantify the concentration of
PDS.[8][9]

» Bath Dilution or Replacement: In cases of severe PDS accumulation, a partial or complete
bath replacement may be necessary to restore optimal performance.

» Optimize Anode Performance: Ensure that the anodes are functioning correctly and not
excessively promoting the oxidation of SPS. The use of phosphorized copper anodes is
recommended to minimize sludge formation.[13]

» Review Bath Maintenance Procedures: Implement a regular "bleed and feed" schedule to
maintain a steady-state concentration of additives and byproducts.[11]

Issue 3: Inconsistent Plating Results and Process Drift
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Possible Cause: A fluctuating and uncontrolled ratio of SPS, MPS, and PDS in the plating bath.
[8]

Troubleshooting Steps:

 Increase Monitoring Frequency: Implement a more frequent schedule for bath analysis using
CVS to track the concentration of the accelerator.

» Stabilize Operating Conditions: Ensure that bath temperature, agitation, and current density
are kept consistent, as these can influence the rate of SPS degradation.[14][15]

 Investigate Sources of Oxygen Ingress: Minimize the introduction of air into the bath through
leaks in pumps or excessive air agitation.

e Implement a Predictive Maintenance Model: Based on historical data of bath performance
and analysis, develop a model to predict when additive additions or bath maintenance will be
required.

Experimental Protocols

Protocol 1: Monitoring Accelerator Concentration using
Cyclic Voltammetric Stripping (CVS)

This protocol outlines a general procedure for using CVS to monitor the effective concentration
of the accelerator (SPS and its active breakdown product, MPS).

Materials:

CVS apparatus with a rotating disk electrode (e.g., platinum)

Copper plating bath sample

Virgin make-up solution (VMS) of the plating bath (without organic additives)

Standard accelerator solution of known concentration

Procedure:
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e Calibration:

o Prepare a series of calibration standards by adding known volumes of the standard
accelerator solution to the VMS.

o For each standard, run a CVS cycle, which typically involves plating copper onto the
rotating disk electrode at a specific potential, followed by stripping the deposited copper by
scanning the potential in the anodic direction.

o Measure the area of the copper stripping peak for each standard.

o Plot the stripping peak area as a function of the accelerator concentration to generate a
calibration curve.

e Sample Analysis:
o Take a representative sample of the production plating bath.

o Run a CVS cycle on the bath sample under the same conditions as the calibration
standards.

o Measure the area of the copper stripping peak.
e Concentration Determination:

o Using the calibration curve, determine the effective accelerator concentration in the bath
sample based on its stripping peak area.

Data Interpretation:

A decrease in the stripping peak area over time indicates a depletion of the active accelerator
species. This data can be used to guide the replenishment of the SPS-containing brightener.

Visualizations
SPS Degradation Pathway
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Caption: A logical workflow for troubleshooting dull copper deposits.

Quantitative Data Summary
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Parameter

Typical Range

Impact of Deviation

Troubleshooting
Action

SPS Concentration

10 - 100 ppm

Low: Dull deposits,
poor throwing power.
[1L3]High: Can lead to
brittle deposits.

Analyze via CVS and

replenish as needed.

Chloride lon

Concentration

50 - 120 ppm

Low: Reduced
brightener
effectiveness.
[14]High: Rough, dull
deposits, anode

polarization. [13]

Analyze and adjust to
the recommended

range.

Bath Temperature

25-35°C

Low: Reduced plating
rate, potential for
dullness. [14]High:
Increased degradation
of organic additives.
[15]

Monitor and control
with heating or

cooling.

Copper Sulfate

150 - 225 g/L

Low: Burnt deposits at
high current densities.
[14]High: Can reduce

throwing power. [13]

Analyze and adjust as

needed.

Sulfuric Acid

50 - 75 glL

Low: Reduced
conductivity and
throwing power.
[L5]High: Can
increase throwing
power but may cause
copper sulfate

precipitation. [13]

Analyze and adjust as

needed.
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product for every specific experimental setup.
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BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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